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Compound of Interest

Compound Name: 2-Bromo-5-methoxybenzonitrile

Cat. No.: B150773

Essential Safety and Handling Guide for 2-
Bromo-5-methoxybenzonitrile

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-methoxybenzonitrile.
Adherence to these protocols is essential for ensuring laboratory safety and proper
environmental stewardship.

Hazard Identification and Classification

2-Bromo-5-methoxybenzonitrile is a hazardous substance that requires careful handling. It is
classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if swallowed, in contact with skin, or if inhaled.[1]

May cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
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A comprehensive risk assessment should be conducted before handling this chemical. The

following personal protective equipment is mandatory to minimize exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
conforming to European
Standard EN 166 or NIOSH-
approved.[1][3][4]

Protects against splashes and

dust particles.

Skin Protection

Chemical-impermeable gloves
(inspect before use) and long-

sleeved clothing.[1][3]

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.[1][3]

Minimizes inhalation of harmful
dust.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for minimizing exposure and preventing

accidents.

1. Preparation:

e Ensure a certified chemical fume hood is functioning correctly.

 Verify that an eyewash station and safety shower are readily accessible and operational.[1]

[3]14]

o Cover the work surface with disposable bench covers to contain any spills.

o Gather all necessary equipment, including appropriate glassware, spatulas, and sealed

containers for waste.
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2. Weighing and Transfer:

« Perform all manipulations, including weighing and transferring, within the chemical fume
hood to prevent inhalation of dust.

* When opening the container, point the opening away from your face.
o Use appropriate tools to handle the solid material, avoiding dust formation.[1][3]
3. Post-Operation:

o Decontaminate all non-disposable equipment and glassware that has come into contact with
the chemical.

» Wipe down the work surface in the fume hood with an appropriate solvent.
 Remove and wash contaminated clothing and gloves before reuse.[1]

e Wash hands thoroughly with soap and water after handling is complete.[1]
4. Storage:

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3]

First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1][3]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, seek medical advice.[1][3]

Remove the person to fresh air and keep them

Inhalation comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[1][3]
Rinse mouth with water. Do NOT induce

Ingestion vomiting. Call a POISON CENTER or doctor if

you feel unwell.[1]

Disposal Plan

All waste generated from handling 2-Bromo-5-methoxybenzonitrile must be treated as

hazardous waste.

o Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,

labeled hazardous waste container.[3] The container must be kept tightly closed and stored

in a secure, well-ventilated area.[1][3] Do not mix with other waste.

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.

o Spills: In case of a spill, sweep up the solid material and place it into a suitable, closed

container for disposal.[1][3] Avoid generating dust.[1][3] Ensure the area is well-ventilated.

Do not let the product enter drains.

Physical and Chemical Properties
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Property

Value

Molecular Formula

CsHeBrNO[1]

Molecular Weight

212.05 g/mol [1]

Appearance

Solid[1]

Safe Handling Workflow

The following diagram outlines the standard workflow for the safe handling of 2-Bromo-5-

methoxybenzonitrile, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-5-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150773#personal-protective-equipment-for-handling-
2-bromo-5-methoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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